Cas no 2141189-48-0 (3,5,5,6-Tetramethylheptan-2-ol)
3,5,5,6-Tetramethylheptan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2141189-48-0
- 3,5,5,6-tetramethylheptan-2-ol
- EN300-1623898
- 3,5,5,6-Tetramethylheptan-2-ol
-
- Inchi: 1S/C11H24O/c1-8(2)11(5,6)7-9(3)10(4)12/h8-10,12H,7H2,1-6H3
- InChI Key: OUUOSAIUSWXBRV-UHFFFAOYSA-N
- SMILES: OC(C)C(C)CC(C)(C)C(C)C
Computed Properties
- Exact Mass: 172.182715385g/mol
- Monoisotopic Mass: 172.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
3,5,5,6-Tetramethylheptan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1623898-0.05g |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 0.05g |
$816.0 | 2023-07-10 | ||
| Enamine | EN300-1623898-0.1g |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 0.1g |
$855.0 | 2023-07-10 | ||
| Enamine | EN300-1623898-0.25g |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 0.25g |
$893.0 | 2023-07-10 | ||
| Enamine | EN300-1623898-0.5g |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 0.5g |
$933.0 | 2023-07-10 | ||
| Enamine | EN300-1623898-1.0g |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 1.0g |
$971.0 | 2023-07-10 | ||
| Enamine | EN300-1623898-2.5g |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 2.5g |
$1903.0 | 2023-07-10 | ||
| Enamine | EN300-1623898-5.0g |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 5.0g |
$2816.0 | 2023-07-10 | ||
| Enamine | EN300-1623898-10.0g |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 10.0g |
$4176.0 | 2023-07-10 | ||
| Enamine | EN300-1623898-50mg |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1623898-100mg |
3,5,5,6-tetramethylheptan-2-ol |
2141189-48-0 | 100mg |
$741.0 | 2023-09-22 |
3,5,5,6-Tetramethylheptan-2-ol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3,5,5,6-Tetramethylheptan-2-ol
Recent Advances in the Study of 3,5,5,6-Tetramethylheptan-2-ol (CAS: 2141189-48-0) in Chemical Biology and Pharmaceutical Research
3,5,5,6-Tetramethylheptan-2-ol (CAS: 2141189-48-0) is a branched-chain alcohol that has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This compound, with its unique structural properties, has been the subject of several investigations aimed at understanding its synthesis, biological activity, and potential therapeutic uses. The following sections provide an overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of 3,5,5,6-Tetramethylheptan-2-ol, exploring various catalytic and enzymatic methods to improve yield and purity. Researchers have reported successful synthesis routes using palladium-catalyzed cross-coupling reactions and biocatalytic approaches, which offer advantages in terms of environmental sustainability and selectivity. These advancements are critical for scaling up production and ensuring the compound's availability for further biological testing.
In the realm of biological activity, preliminary studies have indicated that 3,5,5,6-Tetramethylheptan-2-ol exhibits moderate antimicrobial properties against certain Gram-positive bacteria. This finding has sparked interest in its potential as a lead compound for developing new antibiotics, particularly in the face of rising antibiotic resistance. Additionally, the compound's lipophilic nature suggests possible applications in drug delivery systems, where it could enhance the solubility and bioavailability of poorly water-soluble drugs.
Further investigations into the mechanistic aspects of 3,5,5,6-Tetramethylheptan-2-ol have revealed its interaction with cellular membranes and proteins. Molecular docking studies suggest that the compound may bind to specific protein targets involved in inflammatory pathways, hinting at its potential as an anti-inflammatory agent. However, these findings are still in the early stages, and more in vitro and in vivo studies are needed to validate these hypotheses.
The pharmaceutical industry has also shown interest in the potential of 3,5,5,6-Tetramethylheptan-2-ol as a chiral building block for the synthesis of more complex molecules. Its stereochemical properties make it a valuable intermediate in the production of enantiomerically pure drugs, which are increasingly important in modern therapeutics. Researchers are exploring its use in asymmetric synthesis, leveraging its structural features to achieve high enantioselectivity.
Despite these promising developments, challenges remain in the widespread adoption of 3,5,5,6-Tetramethylheptan-2-ol for pharmaceutical applications. Issues such as scalability, cost-effectiveness, and comprehensive toxicity profiling need to be addressed. Ongoing research is focused on overcoming these hurdles, with collaborative efforts between academia and industry playing a pivotal role in advancing the compound's potential.
In conclusion, 3,5,5,6-Tetramethylheptan-2-ol (CAS: 2141189-48-0) represents a compound of growing interest in chemical biology and pharmaceutical research. Its unique properties and potential applications in drug development, antimicrobial therapy, and chiral synthesis make it a subject of ongoing investigation. Future studies will likely focus on elucidating its biological mechanisms, optimizing synthetic routes, and exploring its therapeutic potential in greater detail.
2141189-48-0 (3,5,5,6-Tetramethylheptan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)